Cas no 175276-50-3 (1,2,5-TRIMETHYL-1H-PYRROLE-3-CARBOXYLIC ACID)

• Product Name: 1,2,5-TRIMETHYL-1H-PYRROLE-3-CARBOXYLIC ACID
• CAS No: 175276-50-3
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD00203866
• CID: 134297
• PubChem ID: 736491
• Update Time: 2025-09-27

1,2,5-TRIMETHYL-1H-PYRROLE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1,2,5-TRIMETHYL-1H-PYRROLE-3-CARBOXYLIC ACID
• 1,2,5-Trimethyl-1H-p
• 1,2,5-Trimethylpyrrole-3-carboxylic acid
• 1H-Pyrrole-3-carboxylicacid, 1,2,5-trimethyl-
• 1,2,5-TriMethyl-1H-pyrrole-3-carboxylic acid, Tech.
• 3-Carboxy-1,2,5-trimethyl-1H-pyrrole
• w1,2,5-Trimethyl-1H-pyrrole-3-carboxylic acid
• 1,2,5-TRIMETHYLPYRROLE-3-CARBOXYLIC ACID, TECH.
• 1H-Pyrrole-3-carboxylicacid,1,2,5-trimethyl-(9CI)
• 1,2,5-Trimethyl-1H-pyrrole-3-carboxylic acid, tech
• CDS1_000211
• 1,2,5-trimethyl-1H-pyrrole-3-carboxylic acid, AldrichCPR
• Maybridge1_002499
• Z56792153
• AKOS000101179
• DS7
• BDBM50543172
• 1H-Pyrrole-3-carboxylic acid, 1,2,5-trimethyl-
• DivK1c_001251
• SCHEMBL1041466
• 4-amino-3,5-dichloro-6-difluoro-2(1H)-pyridinone
• MFCD00203866
• W-206218
• CS-0117685
• 1H-Pyrrole-3-carboxylicacid,1,2,5-trimethyl-
• JTEBLTWGSAXWEE-UHFFFAOYSA-N
• SB62168
• CHEMBL4636951
• HMS548J13
• FT-0606266
• PS-4264
• 175276-50-3
• DTXSID50353038
• A811967
• EN300-16845
• DB-081182
• 1,2,5-Trimethyl-1H-pyrrole-3-carboxylicacid
• ALBB-034115
• STL387474

• MDL： MFCD00203866
• Inchi： 1S/C8H11NO2/c1-5-4-7(8(10)11)6(2)9(5)3/h4H,1-3H3,(H,10,11)
• InChI Key： JTEBLTWGSAXWEE-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(C)C=1C)=O

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 301.8±37.0 °C at 760 mmHg
• Flash Point: 136.3±26.5 °C
• Refractive Index: 1.531
• PSA: 42.23000
• LogP: 1.34010
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,2,5-TRIMETHYL-1H-PYRROLE-3-CARBOXYLIC ACID Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-36-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)